Cas no 78750-77-3 (Ethyl 4-(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)benzoate)

• Product Name: Ethyl 4-(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)benzoate
• CAS No: 78750-77-3
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• CID: 2802152
• PubChem ID: 13359276
• Update Time: 2025-04-21

Ethyl 4-(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)benzoate
• 78750-77-3
• SCHEMBL16177316
• DTXSID00538212

• Inchi： 1S/C14H12N4O2/c1-2-20-14(19)10-5-7-11(8-6-10)18-13-12(16-17-18)4-3-9-15-13/h3-9H,2H2,1H3
• InChI Key： RXJXVKYRPLLERS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N1C2C(=CC=CN=2)N=N1)=O

Computed Properties

• Exact Mass: 268.09602564Da
• Monoisotopic Mass: 268.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.9Ų